2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate

• IUPAC Name: [2-[(E)-3-(2-fluorophenyl)prop-2-enoyl]-4-methoxyphenyl] 4-nitrobenzoate
• InChI: InChI=1S/C23H16FNO6/c1-30-18-11-13-22(31-23(27)16-6-9-17(10-7-16)25(28)29)19(14-18)21(26)12-8-15-4-2-3-5-20(15)24/h2-14H,1H3/b12-8+
• InChI Key: QRHYLHKITMKVHU-XYOKQWHBSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)C=CC3=CC=CC=C3F
• Isomeric SMILES: COC1=CC(=C(C=C1)OC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)/C=C/C3=CC=CC=C3F
• Molecular Formula: C23H16FNO6
• Molecular Weight: 421.4 g/mol

Description

2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate, also known as FMNB, is a chemical compound that belongs to the class of nitrobenzoate derivatives. This compound has been widely used in scientific research for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate involves the reaction of the nitrobenzoate group with ROS to form a fluorescent product. The fluorescence intensity of 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate is directly proportional to the concentration of ROS. The reaction of 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate with ROS leads to the formation of a nitrobenzoate radical, which is responsible for the fluorescence emission. The mechanism of action of 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate as a photosensitizer for PDT involves the activation of 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate by light to produce singlet oxygen, which can cause cell death.
Biochemical and Physiological Effects:
2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase. In addition, 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate has several advantages for lab experiments. It is a highly sensitive and specific fluorescent probe for detecting ROS in cells and tissues. It is also easy to use and can be applied to various biological systems. However, 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate has some limitations. It requires the use of a fluorescence microscope or flow cytometer for detection, which can be costly and time-consuming. In addition, 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate can be toxic to cells at high concentrations, which can affect the accuracy of the results.

Future Directions

There are several future directions for the use of 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate in scientific research. One direction is the development of new derivatives of 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate with improved sensitivity and specificity for detecting ROS. Another direction is the application of 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate in the diagnosis and treatment of various diseases such as cancer and neurodegenerative disorders. 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate can also be used for the detection of ROS in vivo, which can provide valuable information for understanding the underlying mechanisms of various diseases. Overall, 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate has great potential for advancing scientific research in various fields.

Synthesis Methods

The synthesis of 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate involves the reaction of 2-fluorocinnamic acid with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with 4-methoxyphenol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate. The purity of the product can be determined by various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate has been widely used in scientific research as a fluorescent probe for detecting reactive oxygen species (ROS) in cells and tissues. ROS are highly reactive molecules that play a crucial role in various biological processes such as cell signaling, immune response, and oxidative stress. The detection of ROS is important for understanding the underlying mechanisms of various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. 2-[3-(2-fluorophenyl)acryloyl]-4-methoxyphenyl 4-nitrobenzoate has also been used as a photosensitizer for photodynamic therapy (PDT) of cancer. PDT is a non-invasive treatment that involves the activation of a photosensitizer by light to produce reactive oxygen species that can kill cancer cells.